Cas no 40765-35-3 (10H-Phenothiazine, 10-(1-azabicyclo[2.2.2]oct-3-ylmethyl)-, 5,5-dioxide)
40765-35-3 structure
Product Name:10H-Phenothiazine, 10-(1-azabicyclo[2.2.2]oct-3-ylmethyl)-, 5,5-dioxide
CAS No:40765-35-3
MF:C20H22N2O2S
MW:354.465883731842
CID:323995
PubChem ID:71362049
Update Time:2025-04-19
10H-Phenothiazine, 10-(1-azabicyclo[2.2.2]oct-3-ylmethyl)-, 5,5-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 10H-Phenothiazine, 10-(1-azabicyclo[2.2.2]oct-3-ylmethyl)-, 5,5-dioxide
- 10-(1-azabicyclo[2.2.2]octan-3-ylmethyl)phenothiazine 5,5-dioxide
- 10-[(1-Azabicyclo[2.2.2]octan-3-yl)methyl]-5lambda~6~-phenothiazine-5,5(10H)-dione
- Mequitazine M (sulfone)
- DTXSID30785691
- 40765-35-3
- XPKWOPYSZJPRLJ-UHFFFAOYSA-N
-
- Inchi: 1S/C20H22N2O2S/c23-25(24)19-7-3-1-5-17(19)22(18-6-2-4-8-20(18)25)14-16-13-21-11-9-15(16)10-12-21/h1-8,15-16H,9-14H2
- InChI Key: XPKWOPYSZJPRLJ-UHFFFAOYSA-N
- SMILES: S1(C2C=CC=CC=2N(C2C=CC=CC1=2)CC1CN2CCC1CC2)(=O)=O
Computed Properties
- Exact Mass: 354.14019912g/mol
- Monoisotopic Mass: 354.14019912g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 563
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 49Ų
10H-Phenothiazine, 10-(1-azabicyclo[2.2.2]oct-3-ylmethyl)-, 5,5-dioxide Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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